Cas no 2751704-60-4 (Tert-butyl 2-(7-bromo-2-oxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate)

• Product Name: Tert-butyl 2-(7-bromo-2-oxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate
• CAS No: 2751704-60-4
• MF: C₁₄H₁₇BrN₂O₃
• MW: 341.200382947922
• CID: 5976608
• PubChem ID: 165658172
• Update Time: 2025-05-19

Tert-butyl 2-(7-bromo-2-oxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(7-bromo-2-oxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate
• 2751704-60-4
• EN300-37331006
• Tert-butyl 2-(7-bromo-2-oxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate

• Inchi： 1S/C14H17BrN2O3/c1-14(2,3)20-12(18)8-17-7-9-4-5-10(15)6-11(9)16-13(17)19/h4-6H,7-8H2,1-3H3,(H,16,19)
• InChI Key： BWFVUTVTFFDVHQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NC(N(CC(=O)OC(C)(C)C)C2)=O

Computed Properties

• Exact Mass: 340.04225g/mol
• Monoisotopic Mass: 340.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Additional information on Tert-butyl 2-(7-bromo-2-oxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate

Research Brief on Tert-butyl 2-(7-bromo-2-oxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate (CAS: 2751704-60-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of quinazoline derivatives as key pharmacophores in drug discovery. Among these, Tert-butyl 2-(7-bromo-2-oxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate (CAS: 2751704-60-4) has emerged as a promising intermediate for the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest studies and applications associated with this compound, focusing on its synthetic utility, biological activity, and potential therapeutic implications.

The compound, characterized by its brominated tetrahydroquinazolinone core and tert-butyl ester moiety, has been extensively investigated for its role in the development of kinase inhibitors and other small-molecule therapeutics. Recent literature reveals that this scaffold exhibits notable selectivity and potency against specific kinase targets, making it a valuable building block in the design of anticancer and anti-inflammatory agents. Studies have demonstrated its utility in the synthesis of compounds targeting EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), both of which are critical in oncology research.

In terms of synthetic methodology, recent publications have reported optimized protocols for the preparation of Tert-butyl 2-(7-bromo-2-oxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate. These methods emphasize high-yield reactions under mild conditions, employing catalytic systems that minimize side products and enhance scalability. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed a one-pot synthesis approach using palladium-catalyzed cross-coupling reactions, which significantly improved the efficiency of introducing the bromo substituent at the 7-position of the quinazolinone ring.

Biological evaluations of derivatives derived from this compound have shown promising results in preclinical models. In particular, analogs featuring modifications at the acetamide side chain have exhibited enhanced pharmacokinetic properties, including improved metabolic stability and bioavailability. A recent in vitro study highlighted the compound's ability to inhibit tumor cell proliferation by disrupting key signaling pathways, with IC50 values in the low micromolar range. These findings underscore its potential as a lead compound for further optimization in drug development programs.

Furthermore, the tert-butyl ester group in this molecule has been leveraged as a protective strategy in multi-step syntheses, allowing for subsequent deprotection and functionalization under controlled conditions. This versatility has been exploited in the construction of complex heterocyclic systems, as evidenced by its incorporation into macrocyclic inhibitors and bifunctional molecules designed for targeted therapy.

In conclusion, Tert-butyl 2-(7-bromo-2-oxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate (CAS: 2751704-60-4) represents a critical intermediate in modern medicinal chemistry, with demonstrated applications in kinase inhibitor development and beyond. Ongoing research continues to explore its full potential, particularly in the context of personalized medicine and combination therapies. Future directions may include structural diversification to address emerging drug resistance mechanisms and the integration of computational tools for rational design.